Cas no 433700-19-7 (N,N-dimethyl-4-1-(2-methylprop-2-en-1-yl)-1H-1,3-benzodiazol-2-ylaniline)

• Product Name: N,N-dimethyl-4-1-(2-methylprop-2-en-1-yl)-1H-1,3-benzodiazol-2-ylaniline
• CAS No: 433700-19-7
• MF: C₁₉H₂₁N₃
• MW: 291.390144109726
• CID: 5020196
• Update Time: 2023-11-21

N,N-dimethyl-4-1-(2-methylprop-2-en-1-yl)-1H-1,3-benzodiazol-2-ylaniline Chemical and Physical Properties

Names and Identifiers

• N,N-dimethyl-4-(1-(2-methylallyl)-1H-benzo[d]imidazol-2-yl)aniline
• Oprea1_128645
• N,N-dimethyl-4-[1-(2-methylprop-2-enyl)benzimidazol-2-yl]aniline
• STK895195
• Dimethyl-{4-[1-(2-methyl-allyl)-1H-benzoimidazol-2-yl]-phenyl}-amine
• ST50055513
• Z57171804
• dimethyl{4-[1-(2-methylprop-2-enyl)benzimidazol-2-yl]phenyl}amine
• N,N-dimethyl-4-[1-(2-methylprop-2-en-1-yl)-1H-benzimidazol-2-yl]aniline
• N,N-dimethyl-4-[1-(2-met
• N,N-dimethyl-4-1-(2-methylprop-2-en-1-yl)-1H-1,3-benzodiazol-2-ylaniline

• Inchi： 1S/C19H21N3/c1-14(2)13-22-18-8-6-5-7-17(18)20-19(22)15-9-11-16(12-10-15)21(3)4/h5-12H,1,13H2,2-4H3
• InChI Key： PULOZDHKYXSVNN-UHFFFAOYSA-N
• SMILES： N1(CC(=C)C)C2C=CC=CC=2N=C1C1C=CC(=CC=1)N(C)C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 384
• XLogP3: 4.6
• Topological Polar Surface Area: 21.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles Phenylbenzimidazoles